Cas no 654069-99-5 (Benzothiazole, 6-(4-fluorophenyl)-)

Benzothiazole, 6-(4-fluorophenyl)- structure
654069-99-5 structure
Product Name:Benzothiazole, 6-(4-fluorophenyl)-
CAS No:654069-99-5
MF:C13H8FNS
MW:229.272725105286
CID:399356
PubChem ID:69855037
Update Time:2025-04-19

Benzothiazole, 6-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 6-(4-fluorophenyl)-
    • 6-(4-fluorophenyl)-1,3-benzothiazole
    • SCHEMBL6658073
    • 654069-99-5
    • DTXSID40741425
    • Inchi: 1S/C13H8FNS/c14-11-4-1-9(2-5-11)10-3-6-12-13(7-10)16-8-15-12/h1-8H
    • InChI Key: DBLHPYHQWIWVAS-UHFFFAOYSA-N
    • SMILES: S1C=NC2=CC=C(C=C12)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 229.03624
  • Monoisotopic Mass: 229.03614860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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